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Compound of Interest

Compound Name: Sodium propanolate

Cat. No.: B179413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data available

for sodium propanolate (sodium n-propoxide). It includes key thermodynamic parameters,

detailed experimental methodologies for their determination, and a visualization of its role in a

fundamental organic reaction. This information is crucial for professionals in research and

development, particularly in the fields of drug synthesis and material science, where precise

energetic understanding is paramount.

Core Thermochemical Data
The thermochemical properties of sodium propanolate are essential for understanding its

stability, reactivity, and behavior in various chemical processes. Key experimental data is

summarized below.
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Thermochemical
Property

Value
Experimental
Method

Reference

Standard Molar

Enthalpy of Formation

(ΔfH°m(cr, 298.15 K))

-441.57 ± 1.18

kJ·mol⁻¹

Isoperibol Solution

Calorimetry
[1]

Molar Heat Capacity

(Cp,m(298.15 K))
113.52 J·K⁻¹·mol⁻¹

Differential Scanning

Calorimetry (DSC)
[2][3]

Derived

Thermodynamic

Functions

Enthalpy increments,

entropies, and Gibbs

energy functions have

been derived from

heat capacity

measurements over

the temperature range

of 240-550 K.

Differential Scanning

Calorimetry (DSC)
[2][3]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise and well-

established experimental techniques. The following sections detail the methodologies

employed for the synthesis of high-purity sodium propanolate and the measurement of its key

thermochemical properties.

Synthesis of High-Purity Sodium n-Propoxide
A crucial prerequisite for accurate thermochemical measurements is the purity of the

substance. High-purity sodium n-propoxide is synthesized by the reaction of nuclear grade

sodium metal with anhydrous n-propanol.[4]

Experimental Workflow for Synthesis:
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Synthesis and Characterization of Sodium n-Propoxide.

Detailed Procedure:

Reaction Setup: The reaction is carried out in a multi-necked flask equipped with a stirrer, a

condenser, and an inlet for an inert gas (e.g., argon). Anhydrous n-propanol is introduced

into the flask.

Addition of Sodium: Clean, nuclear grade sodium metal is cut into small pieces and added

portion-wise to the n-propanol under a continuous flow of inert gas to prevent oxidation and

reaction with atmospheric moisture.

Reaction Conditions: The mixture is stirred and heated to facilitate the reaction between

sodium and n-propanol, which produces sodium propanolate and hydrogen gas. The

evolved hydrogen is safely vented.

Crystallization: After the complete reaction of sodium, the solution is allowed to cool slowly to

room temperature over approximately 16 hours to promote the crystallization of sodium
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propanolate.

Isolation: The excess n-propanol is removed by vacuum distillation.

Drying: The resulting crystalline sodium propanolate is dried under high vacuum (10⁻⁵

mbar) at a slightly elevated temperature (323 K) to remove any residual solvent.[4]

Storage and Characterization: The final product, a dry, milky-white, fine crystalline powder, is

stored in a high-purity argon atmosphere glove box to prevent degradation. The purity and

identity of the synthesized sodium propanolate are confirmed using various analytical

techniques, including X-ray diffraction (XRD), infrared (IR) spectroscopy, atomic emission

spectroscopy (AES) for sodium content, and CHNS elemental analysis.[4]

Determination of Molar Heat Capacity by Differential
Scanning Calorimetry (DSC)
The molar heat capacity of sodium propanolate was measured using differential scanning

calorimetry over a temperature range of 240-550 K.[2][3]

Experimental Workflow for DSC:

Sample Preparation DSC Measurement Data Analysis

Sodium Propanolate
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Aluminum Pan
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Derive Thermodynamic
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Workflow for DSC Measurement of Heat Capacity.

Detailed Protocol:

Sample Preparation: A precisely weighed sample of high-purity sodium propanolate is

hermetically sealed in an aluminum pan. An empty sealed aluminum pan is used as a

reference.
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Instrument Setup: The sample and reference pans are placed in the differential scanning

calorimeter. The measurement cell is purged with a high-purity inert gas, such as argon, to

provide a reproducible and inert atmosphere.

Temperature Program: The temperature of the DSC cell is ramped over the desired range

(240-550 K) at a constant heating rate.

Data Acquisition: The instrument measures the difference in heat flow required to maintain

the sample and reference pans at the same temperature as the furnace temperature is

increased.

Calibration: The calorimeter is calibrated for temperature and enthalpy using standard

reference materials with known melting points and enthalpies of fusion.

Calculation of Heat Capacity: The heat capacity of the sample is calculated from the

differential heat flow signal, the heating rate, and the sample mass.

Determination of Standard Molar Enthalpy of Formation
by Isoperibol Solution Calorimetry
The standard molar enthalpy of formation of sodium propanolate was determined using an

isoperibol solution calorimeter.[1] This technique involves measuring the heat changes

associated with a series of reactions that can be combined using Hess's law to yield the

enthalpy of formation of the target compound.

The overall thermochemical cycle involves the following key reactions:

Dissolution of sodium metal in n-propanol.

Dissolution of sodium propanolate in n-propanol.

By combining the measured enthalpies of these reactions with the known standard enthalpies

of formation of sodium metal, n-propanol, and hydrogen gas, the standard molar enthalpy of

formation of sodium propanolate can be calculated.
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Role in Organic Synthesis: The Williamson Ether
Synthesis
Sodium propanolate is a strong base and a potent nucleophile, making it a valuable reagent

in organic synthesis. One of its classic applications is in the Williamson ether synthesis, a

reliable method for the preparation of unsymmetrical ethers.

In this reaction, the propanolate anion acts as a nucleophile, attacking an electrophilic carbon

atom of an alkyl halide (or other substrate with a good leaving group) in an SN2 reaction to

form an ether.

Reaction Pathway for Williamson Ether Synthesis:

Reactants
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Williamson Ether Synthesis using Sodium Propanolate.

This reaction is fundamental in the synthesis of a wide range of chemical compounds, including

intermediates for pharmaceuticals and specialty chemicals. The thermochemical data of

sodium propanolate is critical for controlling the reaction conditions and optimizing the yield of

such processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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